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Compound of Interest

Compound Name: MLS000545091

Cat. No.: B1676673

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the
off-target effects of MLS000545091, a known inhibitor of human 15-lipoxygenase-2 (h15-LOX-
2).

Frequently Asked Questions (FAQS)

Q1: What is the primary target of MLS0005450917

MLS000545091 is an inhibitor of human 15-lipoxygenase-2 (h15-LOX-2). h15-LOX-2 is an
enzyme that catalyzes the oxygenation of polyunsaturated fatty acids, such as arachidonic
acid, to produce bioactive lipid mediators. These mediators are involved in various
physiological processes, including inflammation.

Q2: What are off-target effects and why are they a concern with small molecule inhibitors like
MLS0005450917

Off-target effects are unintended interactions of a small molecule with proteins other than its
intended target.[1] These interactions can lead to misleading experimental results, cellular
toxicity, or other unanticipated biological responses. For a selective inhibitor, it is crucial to
confirm that the observed phenotype is a direct result of inhibiting the intended target (on-target
effect) and not due to interactions with other cellular components.

Q3: Are there known off-target effects for MLS0005450917
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Currently, there is limited publicly available information detailing a comprehensive off-target
profile for MLS000545091. As with many small molecule inhibitors, it is possible that
MLS000545091 may interact with other proteins, particularly other members of the
lipoxygenase family or enzymes with similar substrate-binding pockets. Therefore, it is
essential for researchers to experimentally validate that the observed effects of
MLS000545091 in their systems are due to the inhibition of h15-LOX-2.

Q4: What is the known signaling pathway of the primary target, h15-LOX-2?

The h15-LOX-2 enzyme is a key player in the metabolic pathway of polyunsaturated fatty acids
(PUFAS) like arachidonic acid. It converts these fatty acids into hydroperoxy derivatives. These
molecules can then be further metabolized to produce specialized pro-resolving mediators
(SPMs), such as lipoxins, which are involved in the resolution of inflammation.[2] Inhibition of
h15-LOX-2 can disrupt this pathway, leading to a decrease in the production of these anti-
inflammatory mediators. Additionally, studies have suggested that the expression of 15-LOX-2
can inhibit cell growth through pathways involving reactive oxygen species (ROS) and the p38
MAP kinase signaling cascade.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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